Cas no 2287318-74-3 ([3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287318-74-3
• MF: C₁₂H₁₂Cl₂FN
• MW: 260.134784698486
• CID: 6251624
• PubChem ID: 137945760
• Update Time: 2025-10-24

[3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(3,5-dichloro-4-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
• 2287318-74-3
• [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• EN300-6760631

• Inchi： 1S/C12H12Cl2FN/c13-8-1-7(2-9(14)10(8)15)12-3-11(4-12,5-12)6-16/h1-2H,3-6,16H2
• InChI Key： SEADYCDOSHXMPJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C12CC(CN)(C1)C2)Cl)F

Computed Properties

• Exact Mass: 259.0330829g/mol
• Monoisotopic Mass: 259.0330829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Introduction to [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287318-74-3)

[3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287318-74-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic framework and substituted aromatic ring, offers a promising scaffold for the development of new drugs targeting various diseases.

The bicyclo[1.1.1]pentane core of this compound is particularly noteworthy due to its rigid and planar structure, which can enhance the binding affinity and selectivity of the molecule to specific biological targets. The presence of 3,5-dichloro-4-fluorophenyl substituents further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in various therapeutic areas, including oncology, neurology, and inflammation. One notable application is in the development of anticancer agents, where this compound has shown promising results in inhibiting the growth of certain cancer cell lines. The mechanism of action involves disrupting key signaling pathways that are essential for tumor progression.

In addition to its anticancer properties, [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate oxidative stress and inflammation, which are key factors in the pathogenesis of these conditions.

The anti-inflammatory properties of [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine have also been studied extensively. In vitro and in vivo experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation in various tissues. This makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

From a chemical synthesis perspective, [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can be synthesized through a series of well-defined steps involving the formation of the bicyclic core followed by functionalization with the desired substituents. The synthetic route is highly modular, allowing for the introduction of various functional groups to fine-tune the properties of the final product.

The pharmacokinetic profile of [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been evaluated in preclinical studies using animal models. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent.

One of the key challenges in the development of [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is optimizing its bioavailability and reducing potential side effects. Ongoing research is focused on improving the solubility and stability of the compound through various formulation strategies and prodrug approaches.

In conclusion, [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287318-74-3) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development in medicinal chemistry and pharmaceutical research.